Cas no 871805-67-3 (N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(6-methoxy-1-benzofuran-3-yl)acetamide)

• Product Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(6-methoxy-1-benzofuran-3-yl)acetamide
• CAS No: 871805-67-3
• MF: C₁₈H₁₃FN₂O₃S
• MW: 356.370826482773
• CID: 5249042
• Update Time: 2025-06-08

N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(6-methoxy-1-benzofuran-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranacetamide, N-(6-fluoro-2-benzothiazolyl)-6-methoxy-
• N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(6-methoxy-1-benzofuran-3-yl)acetamide

• Inchi： 1S/C18H13FN2O3S/c1-23-12-3-4-13-10(9-24-15(13)8-12)6-17(22)21-18-20-14-5-2-11(19)7-16(14)25-18/h2-5,7-9H,6H2,1H3,(H,20,21,22)
• InChI Key： SLJGBBRJHNYUBX-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC)=CC=C2C(CC(NC2=NC3=CC=C(F)C=C3S2)=O)=C1

Additional information on N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(6-methoxy-1-benzofuran-3-yl)acetamide

Research Brief on N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(6-methoxy-1-benzofuran-3-yl)acetamide (CAS: 871805-67-3)

N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(6-methoxy-1-benzofuran-3-yl)acetamide (CAS: 871805-67-3) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazole and benzofuran moieties, has demonstrated promising pharmacological properties, particularly in the context of neurodegenerative diseases and cancer therapeutics. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic profile, and potential therapeutic applications.

One of the most notable findings in recent research is the compound's ability to modulate key signaling pathways involved in neurodegeneration. Specifically, it has been shown to inhibit the aggregation of pathological proteins such as tau and α-synuclein, which are implicated in Alzheimer's and Parkinson's diseases, respectively. In vitro studies using neuronal cell lines have revealed that the compound exhibits neuroprotective effects by reducing oxidative stress and mitochondrial dysfunction, two hallmarks of neurodegenerative disorders.

In the realm of oncology, N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(6-methoxy-1-benzofuran-3-yl)acetamide has demonstrated potent anti-proliferative activity against a variety of cancer cell lines, including breast, lung, and colorectal cancers. Mechanistic studies suggest that the compound induces apoptosis via the intrinsic mitochondrial pathway, with a notable upregulation of pro-apoptotic proteins such as Bax and caspase-3. Additionally, it has been observed to inhibit angiogenesis by suppressing vascular endothelial growth factor (VEGF) signaling, further underscoring its potential as a multi-targeted anti-cancer agent.

Pharmacokinetic evaluations of the compound have revealed favorable absorption and distribution profiles, with good oral bioavailability and blood-brain barrier penetration. These properties are particularly advantageous for its potential application in treating central nervous system disorders. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects, which are currently the focus of ongoing structure-activity relationship (SAR) studies.

In conclusion, N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(6-methoxy-1-benzofuran-3-yl)acetamide represents a promising candidate for further development in both neurodegenerative and oncological therapeutics. Its dual functionality in modulating protein aggregation and inducing apoptosis positions it as a versatile tool for addressing complex diseases. Future research should prioritize clinical translation, including preclinical toxicity studies and formulation optimization, to fully realize its therapeutic potential.